Cas no 71058-45-2 (3-cyclopropylbutan-2-one)

3-cyclopropylbutan-2-one structure
3-cyclopropylbutan-2-one structure
Product Name:3-cyclopropylbutan-2-one
CAS No:71058-45-2
MF:C7H12O
MW:112.169582366943
CID:1018681
PubChem ID:12556217
Update Time:2025-04-20

3-cyclopropylbutan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 3-cyclopropyl- (9CI)
    • 3-cyclopropylbutan-2-one
    • 3-CYCLOPROPYL-2-BUTANONE
    • 71058-45-2
    • DTXSID20502399
    • AKOS013569212
    • EN300-364589
    • 2-Butanone, 3-cyclopropyl-
    • DB-281235
    • Inchi： 1S/C7H12O/c1-5(6(2)8)7-3-4-7/h5,7H,3-4H2,1-2H3
    • InChI Key： PQNJFTBDGGXZHE-UHFFFAOYSA-N
    • SMILES： O=C(C)C(C)C1CC1

Computed Properties

  • Exact Mass: 112.088815002g/mol
  • Monoisotopic Mass: 112.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.942±0.06 g/cm3(Predicted)
  • Boiling Point: 133.0±8.0 °C(Predicted)

3-cyclopropylbutan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB92199-1G
3-cyclopropylbutan-2-one
 71058-45-2 95%
1g
 ￥ 1,920.00 2023-04-05
Enamine
EN300-364589-0.05g
3-cyclopropylbutan-2-one
 71058-45-2 95%
0.05g
 $245.0 2023-06-02
Enamine
EN300-364589-0.1g
3-cyclopropylbutan-2-one
 71058-45-2 95%
0.1g
 $366.0 2023-06-02
Enamine
EN300-364589-0.25g
3-cyclopropylbutan-2-one
 71058-45-2 95%
0.25g
 $524.0 2023-06-02
Enamine
EN300-364589-0.5g
3-cyclopropylbutan-2-one
 71058-45-2 95%
0.5g
 $824.0 2023-06-02
Enamine
EN300-364589-1.0g
3-cyclopropylbutan-2-one
 71058-45-2 95%
1g
 $1057.0 2023-06-02
Enamine
EN300-364589-2.5g
3-cyclopropylbutan-2-one
 71058-45-2 95%
2.5g
 $2071.0 2023-06-02
Enamine
EN300-364589-5.0g
3-cyclopropylbutan-2-one
 71058-45-2 95%
5g
 $3065.0 2023-06-02
Enamine
EN300-364589-10.0g
3-cyclopropylbutan-2-one
 71058-45-2 95%
10g
 $4545.0 2023-06-02
Aaron
AR005FHE-50mg
3-CYCLOPROPYL-2-BUTANONE
 71058-45-2 95%
50mg
 $362.00 2025-02-14

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